Cas no 1217062-15-1 (3-(2-Chlorophenyl)pyrrolidine oxalate)

• Product Name: 3-(2-Chlorophenyl)pyrrolidine oxalate
• CAS No: 1217062-15-1
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• MDL: MFCD04117737
• CID: 4789256
• Update Time: 2025-06-07

3-(2-Chlorophenyl)pyrrolidine oxalate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)pyrrolidine oxalate
• 3-(2-Chlorophenyl)pyrrolidine oxylate
• AR1409

• MDL： MFCD04117737
• Inchi： 1S/C10H12ClN.C2H2O4/c11-10-4-2-1-3-9(10)8-5-6-12-7-8;3-1(4)2(5)6/h1-4,8,12H,5-7H2;(H,3,4)(H,5,6)
• InChI Key： ODQWAFNHDUKYNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CNCC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 220
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: White to Yellow Solid

3-(2-Chlorophenyl)pyrrolidine oxalate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-(2-Chlorophenyl)pyrrolidine oxalate

Introduction to 3-(2-Chlorophenyl)pyrrolidine Oxalate (CAS No. 1217062-15-1)

3-(2-Chlorophenyl)pyrrolidine oxalate (CAS No. 1217062-15-1) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with a 2-chlorophenyl substituent and an oxalate salt. The unique structural features of this compound make it a valuable candidate for various applications, including the development of novel therapeutic agents and the study of receptor interactions.

The chemical structure of 3-(2-Chlorophenyl)pyrrolidine oxalate consists of a pyrrolidine ring, which is a common structural motif in many biologically active compounds. The presence of the 2-chlorophenyl group imparts specific pharmacological properties, such as enhanced lipophilicity and altered receptor binding profiles. The oxalate salt form is often used to improve the solubility and stability of the compound, making it more suitable for pharmaceutical formulations.

Recent research has highlighted the potential of 3-(2-Chlorophenyl)pyrrolidine oxalate in the treatment of various neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Chlorophenyl)pyrrolidine oxalate exhibits selective serotonin reuptake inhibition (SSRI) properties, which could be beneficial in the treatment of depression and anxiety disorders.

In addition to its potential as an antidepressant, 3-(2-Chlorophenyl)pyrrolidine oxalate has also shown promise in preclinical studies for its neuroprotective effects. Research conducted at the University of California, San Francisco, found that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. These findings suggest that 3-(2-Chlorophenyl)pyrrolidine oxalate may have broad therapeutic applications beyond mood disorders.

The pharmacokinetic properties of 3-(2-Chlorophenyl)pyrrolidine oxalate have been extensively studied to optimize its use in clinical settings. Data from animal models indicate that this compound has good oral bioavailability and a favorable half-life, which are crucial factors for developing effective oral medications. Furthermore, its low toxicity profile makes it a promising candidate for long-term use in chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Chlorophenyl)pyrrolidine oxalate in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(2-Chlorophenyl)pyrrolidine oxalate (CAS No. 1217062-15-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in the field.